Cas no 1805582-09-5 (Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate)

• Product Name: Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate
• CAS No: 1805582-09-5
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 4938804
• Update Time: 2025-10-28

Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate

• Inchi： 1S/C11H11FN2O2/c1-16-10(15)4-7-2-3-8(5-13)9(6-14)11(7)12/h2-3H,4,6,14H2,1H3
• InChI Key： AVPMHLOYXBQVQG-UHFFFAOYSA-N
• SMILES： FC1C(CN)=C(C#N)C=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 222.08045576 g/mol
• Monoisotopic Mass: 222.08045576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1
• Molecular Weight: 222.22

Additional information on Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate

Recent Advances in the Study of Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate (CAS: 1805582-09-5) and Its Applications in Chemical Biology and Medicine

Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate (CAS: 1805582-09-5) is a fluorinated phenylacetate derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyano group, an aminomethyl substituent, and a fluorine atom, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most significant applications of Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate is its role as a precursor in the synthesis of small-molecule inhibitors targeting proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a novel class of serine protease inhibitors, which exhibited enhanced selectivity and potency compared to existing analogs. The fluorine atom in the compound was found to play a critical role in improving binding affinity through favorable hydrophobic interactions with the target enzyme's active site.

In addition to its applications in drug discovery, recent research has highlighted the compound's potential in chemical biology as a versatile building block for the development of fluorescent probes and imaging agents. A study in ACS Chemical Biology (2024) reported the successful conjugation of Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate with a fluorescent dye, resulting in a highly sensitive probe for detecting reactive oxygen species (ROS) in live cells. The cyano group in the compound was instrumental in stabilizing the probe's fluorescence properties under physiological conditions.

The synthesis and optimization of Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate have also been a focus of recent investigations. A 2024 publication in Organic Letters described an improved synthetic route that achieved a 75% overall yield, addressing previous challenges related to the instability of the aminomethyl group during purification. The new method employed a protective group strategy and mild reaction conditions, making it more scalable for industrial applications.

From a pharmacological perspective, preliminary in vitro and in vivo studies have suggested that derivatives of Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate may exhibit favorable pharmacokinetic properties, including good membrane permeability and metabolic stability. However, further optimization is required to address issues such as potential off-target effects and toxicity profiles. Ongoing research is exploring structural modifications to enhance the compound's therapeutic index while maintaining its biological activity.

In conclusion, Methyl 3-aminomethyl-4-cyano-2-fluorophenylacetate (CAS: 1805582-09-5) represents a valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activities make it a promising candidate for the development of novel therapeutic agents and research tools. Future studies should focus on expanding its utility in targeted drug delivery systems and exploring its potential in treating specific disease indications.